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Compound of Interest

Compound Name: ER-819762

Cat. No.: B15581682 Get Quote

Disclaimer: No specific public data was found for a substance designated "ER-819762." The

following guidance is based on general best practices for handling potentially hazardous

chemicals in a laboratory setting and is intended to provide a framework for establishing safe

operational and disposal procedures. Researchers, scientists, and drug development

professionals should always consult the specific Material Safety Data Sheet (MSDS) or Safety

Data Sheet (SDS) for any chemical before handling and adhere to their institution's safety

protocols.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are crucial to minimize

exposure to hazardous materials.[1] A thorough hazard assessment should be conducted to

select the appropriate level of PPE.[2] The following table summarizes the different levels of

PPE as defined by the U.S. Environmental Protection Agency (EPA), which can serve as a

guide for handling unknown or potentially hazardous substances like ER-819762.[3]
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Protection Level Description
Recommended PPE
Components

Level A

Required when the greatest

potential for exposure to

hazards exists, and when the

greatest level of skin,

respiratory, and eye protection

is required.[3]

- Positive pressure, full face-

piece self-contained breathing

apparatus (SCBA) or positive

pressure supplied air respirator

with escape SCBA.- Totally

encapsulated chemical- and

vapor-protective suit.- Inner

and outer chemical-resistant

gloves.- Disposable protective

suit, gloves, and boots.[3]

Level B

Required under circumstances

requiring the highest level of

respiratory protection, with a

lesser level of skin protection.

[3]

- Positive pressure, full face-

piece self-contained breathing

apparatus (SCBA) or positive

pressure supplied air respirator

with escape SCBA.- Hooded

chemical-resistant clothing.-

Inner and outer chemical-

resistant gloves.- Face shield.-

Coveralls.- Outer chemical-

resistant boots.[3]

Level C

Required when the

concentration and type of

airborne substances are

known and the criteria for

using air-purifying respirators

are met.[3]

- Full-face air-purifying

respirators.- Inner and outer

chemical-resistant gloves.-

Hard hat.- Escape mask.-

Disposable chemical-resistant

outer boots.[3]

Level D

The minimum protection

required where no known

hazards exist.[3]

- Gloves.- Coveralls.- Safety

glasses.- Face shield.-

Chemical-resistant, steel-toe

boots or shoes.[3]
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Experimental Protocol: Preparation of a 10 mM
Solution of ER-819762
This protocol outlines the steps for safely preparing a 10 millimolar (mM) solution of a

hypothetical powdered chemical, ER-819762, with a formula weight of 500 g/mol .

Materials:

ER-819762 powder

Appropriate solvent (e.g., DMSO, sterile water)

Calibrated analytical balance

Weighing paper or boat

Spatula

Volumetric flask

Appropriate PPE (based on hazard assessment)

Chemical fume hood

Waste disposal container

Procedure:

Preparation: Don the appropriate PPE, including a lab coat, safety glasses or goggles, and

chemical-resistant gloves.[4] All handling of the powdered ER-819762 should be performed

in a certified chemical fume hood to minimize inhalation exposure.[4]

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare the balance to zero.

Carefully weigh out the desired amount of ER-819762. For 10 mL of a 10 mM solution, you

would need 5 mg (10 mmol/L * 0.01 L * 500 g/mol = 0.005 g).
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Dissolving:

Carefully transfer the weighed powder to the volumetric flask.

Add a small amount of the appropriate solvent to the flask, enough to dissolve the powder.

Gently swirl the flask to dissolve the ER-819762 completely.

Dilution:

Once the powder is fully dissolved, add the solvent to the flask until the bottom of the

meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Clearly label the flask with the chemical name (ER-819762), concentration (10 mM),

solvent used, date of preparation, and your initials.

Store the solution under the recommended conditions (e.g., temperature, light sensitivity)

as would be specified in the MSDS.

Operational Workflow for Handling ER-819762
The following diagram illustrates a logical workflow for the safe handling of a hazardous

chemical from receipt to disposal.
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Caption: A logical workflow for handling hazardous chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15581682?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
The disposal of ER-819762 and any contaminated materials must be carried out in accordance

with all local, regional, and national regulations.[5] A general disposal plan is as follows:

Waste Characterization: Determine if the waste is hazardous based on its characteristics

(e.g., ignitability, corrosivity, reactivity, toxicity).

Segregation: Do not mix different types of chemical waste.[6] Segregate ER-819762 waste

from other waste streams.

Containment: Use designated, properly labeled, and sealed waste containers. The

containers should be compatible with the chemical to prevent leaks or reactions.

Labeling: All waste containers must be clearly labeled with the contents (e.g., "Hazardous

Waste: ER-819762"), the accumulation start date, and the associated hazards.

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed and

reputable waste disposal contractor.[5] Never dispose of chemical waste down the drain or in

the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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